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Compound of Interest

Compound Name: N-Methyl-2-phenylacetamide
CAS No.: 6830-82-6
Cat. No.: B1293638
Get Quote
. J

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with N-Methyl-2-phenylacetamide.
The following protocols are designed to establish a self-validating system of safety, grounded in
authoritative sources, to ensure the well-being of laboratory personnel and the integrity of
research.

Hazard Assessment and GHS Classification

N-Methyl-2-phenylacetamide is classified as hazardous.[1] According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), this substance
presents the following hazards[2]:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[3]

It is crucial to understand that the toxicological properties of N-Methyl-2-phenylacetamide

have not been fully investigated.[1] Therefore, it should be handled with the utmost care,

assuming it may have other unknown hazards.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to mitigate the risks of exposure through

inhalation, dermal contact, and eye contact. The following PPE should be worn at all times

when handling N-Methyl-2-phenylacetamide.

PPE Selection Logic
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Personal Protective Equipment (PPE) for N-Methyl-2-phenylacetamide

Eye Protection Hand Protection Body Protection Respiratory Protection

Protects against splashes and particles[13 ~ Prevent ts $kin contact [13] Protects against skin contact [13] Minimizes inhalation exposure [13]

Specififations and Rationale

Y

Safety glasses with side shields ical splash goggles [13] Chemical-resistant gloves (Nit ne recommended) (13] NIOSHIMSHA or European Standard EN 149 approy
[ (Conforming to EN 166 or OSHAZQ CFR 1910 133) [3,13] (In: spec( belne se) [9 11] ReboraceatRepibticned ) 5 (If dust or aerosols are generated, or with poor v emlauo )[1 13]

Click to download full resolution via product page
Caption: Required PPE for handling N-Methyl-2-phenylacetamide.
Eye and Face Protection:

o Wear safety glasses with side shields or chemical splash goggles that conform to OSHA's 29
CFR 1910.133 or European Standard EN166.[1][4] This provides a barrier against accidental
splashes and airborne particles.[4]

Hand Protection:

o Wear chemical-resistant gloves, such as nitrile or neoprene.[4]

o Always inspect gloves for tears or punctures before use.[5][6]

« Utilize proper glove removal technique to avoid contaminating your skin.[6]
Skin and Body Protection:

o A standard laboratory coat must be worn and kept fully buttoned to protect against skin
contact.[4]

o For larger quantities or where there is a significant risk of splashing, consider additional
protective clothing.[3]
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Respiratory Protection:

« Under normal laboratory conditions with adequate ventilation, respiratory protection is not
generally required.[4]

e However, if there is a risk of generating dust or aerosols, or if working in a poorly ventilated
area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3]
[4] For low-level exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be
sufficient. For higher-level protection, a type OV/AG/P99 (US) or ABE1P3D (EU EN 143)
respirator is recommended.[3]

Handling and Storage Procedures

A systematic approach to handling and storage is crucial for maintaining a safe laboratory
environment.

Engineering Controls:

» Always handle N-Methyl-2-phenylacetamide in a well-ventilated area.[1][7] The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.[3][4]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[3][8]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Avoid creating dust and aerosols.[1][5]

Contamination Prevention: Do not eat, drink, or smoke in the designated work area.[7]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[3][7] Remove any contaminated clothing immediately.[3]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9]
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» Store away from incompatible materials such as oxidizing agents.[1]

Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.

Emergency Response Workflow

Click to download full resolution via product page
Caption: Emergency response workflow for N-Methyl-2-phenylacetamide incidents.
Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.[9]
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Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing appropriate PPE, contain the spill using an inert material such as sand,
earth, or vermiculite.[7]

Collect: Carefully sweep or shovel the material into a suitable, labeled container for disposal.
[1][7] Avoid generating dust.[1]

Decontaminate: Clean the spill area thoroughly.[7]
First Aid Measures:

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation
persists.[1]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes,
holding the eyelids open.[1][3] If contact lenses are present, remove them if it is easy to do
so and continue rinsing.[1][3] Seek immediate medical advice.[3]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[8][9] If breathing is difficult or stops, provide artificial respiration.[8] Seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting.[3][8] If the person is conscious, rinse their mouth
thoroughly with water.[1][3] Never give anything by mouth to an unconscious person.[3] Seek
immediate medical attention.[3]

Fire Fighting Measures:

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[1][5] Do not use a full water jet.[3]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][9]
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e Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon dioxide,
and nitrogen oxides may be generated.[1]

Disposal Guidelines

Proper disposal of N-Methyl-2-phenylacetamide and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal:

» Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

» Do not empty into drains or release into the environment.[1]
Contaminated Packaging:
» Empty containers may still retain product residue and can be hazardous.

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[9]
Alternatively, puncture the packaging to make it unusable for other purposes and dispose of
it in a sanitary landfill.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1293638?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-2-phenylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-2-phenylacetamide
https://www.keyorganics.net/app/uploads/sds/WS-02371_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_501860077_n-METHYLACETAMIDECASNO79-16-3MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR79447_msds.pdf
https://pim-resources.coleparmer.com/sds/76486.pdf
https://www.chemicalbook.com/msds/n-n-diethyl-2-phenylacetamide.pdf
https://www.benchchem.com/product/b1293638/docs#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://www.benchchem.com/product/b1293638/docs#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://www.benchchem.com/product/b1293638/docs#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://www.benchchem.com/product/b1293638/docs#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://www.benchchem.com/product/b1293638?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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